1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-4-methylsulfanyl-2-oxo-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C20H14Cl2N2OS/c1-26-19-10-18(13-6-3-2-4-7-13)24(20(25)14(19)11-23)12-15-16(21)8-5-9-17(15)22/h2-10H,12H2,1H3
• InChI Key: ZERZMTNUZMZWJV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=O)N(C(=C1)C2=CC=CC=C2)CC3=C(C=CC=C3Cl)Cl)C#N
• Molecular Formula: C20H14Cl2N2OS
• Molecular Weight: 401.3 g/mol

Description

1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C20H14Cl2N2OS and its molecular weight is 401.31. The purity is usually 95%.
BenchChem offers high-quality 1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry and Derivative Development

• Synthesis of Pyridine and Fused Pyridine Derivatives

  A study explored the synthesis of a new series of pyridine and fused pyridine derivatives, including reactions leading to isoquinoline derivatives, pyrido[2,3-d]pyrimidine derivatives, and a variety of substituted pyridine carbonitriles, demonstrating the chemical versatility and potential for further functionalization of such compounds (Al-Issa, 2012).

• Methods to Synthesize 2-Pyridones

  Efficient synthesis of 5-aroyl-6-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitriles through reactions of 2-aroyl-3,3-bis(alkylsulfanyl)acrylaldehydes and cyanoacetamide under various conditions highlights a straightforward approach to obtain these compounds for further scientific applications (Mathews et al., 2008).

Materials Science and Photophysical Properties

• Characterization of Pyrazolo Pyridine Derivatives: Research on two pyridine derivatives revealed their structural, optical, and diode characteristics, providing insights into their potential use in electronics and photonics. This study underscores the importance of understanding the fundamental properties of such compounds for technological applications (Zedan et al., 2020).

Bioactive Compound Exploration

• Molecular Docking and Chemotherapeutic Potential: A spectroscopic investigation of a related compound, 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile, involved molecular docking to suggest inhibitory activity against GPb, indicating potential as an anti-diabetic compound. This demonstrates the bioactive compound exploration capabilities of derivatives related to the original compound (Alzoman et al., 2015).